Cas no 1822677-63-3 (1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone)

• Product Name: 1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone
• CAS No: 1822677-63-3
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 6387870
• PubChem ID: 130137033
• Update Time: 2025-10-31

1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone
• 1-(4-bromo-3-methylphenyl)-2,2-difluoroethan-1-one
• EN300-1931633
• 1822677-63-3

• Inchi： 1S/C9H7BrF2O/c1-5-4-6(2-3-7(5)10)8(13)9(11)12/h2-4,9H,1H3
• InChI Key： RZKZZDRSJPJNIV-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=C(C)C=1)(=O)C(F)F

Computed Properties

• Exact Mass: 247.96483g/mol
• Monoisotopic Mass: 247.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone

Research Brief on 1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone (CAS: 1822677-63-3) in Chemical Biology and Pharmaceutical Applications

The compound 1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone (CAS: 1822677-63-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone as a key intermediate in the synthesis of novel fluorinated organic compounds. Fluorination is a critical strategy in medicinal chemistry, as it often enhances the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of both bromine and difluoro groups in this compound makes it a versatile building block for the development of targeted therapies, particularly in oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone in inhibiting specific kinase pathways associated with cancer progression. The compound's ability to act as a precursor for potent kinase inhibitors underscores its importance in the design of next-generation anticancer agents. Furthermore, its structural motifs align with the pharmacophores of several FDA-approved drugs, suggesting broad applicability.

Another area of active research involves the compound's potential as a probe for studying enzyme mechanisms. The difluoroethanone moiety is known to interact with active sites of certain enzymes, making it a valuable tool for elucidating biochemical pathways. Recent work in ACS Chemical Biology utilized 1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone to investigate the inhibition of bacterial efflux pumps, a mechanism critical to addressing antibiotic resistance.

From a synthetic chemistry perspective, advances in the scalable production of 1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone have been reported. Innovations in catalytic fluorination and bromination techniques have improved yields and reduced environmental impact, as detailed in a 2024 Green Chemistry publication. These methodological improvements are expected to facilitate broader adoption of this compound in industrial and academic settings.

In conclusion, 1-(4-bromo-3-methylphenyl)-2,2-difluoroethanone represents a promising scaffold in medicinal chemistry, with demonstrated applications in drug discovery and biochemical research. Ongoing studies are exploring its utility in additional therapeutic areas, including neurodegenerative diseases and inflammation. The compound's unique chemical properties and versatility ensure its continued relevance in advancing pharmaceutical science.